Cas no 2137501-50-7 (1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
• CAS No: 2137501-50-7
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• CID: 5463686
• PubChem ID: 140822134
• Update Time: 2025-10-28

1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)10-7-6-8-11-12(10)17(5)9-16-11/h6-9H,1-5H3
• InChI Key： JXIVZJPQVXUGDX-UHFFFAOYSA-N
• SMILES： C1N(C)C2=C(B3OC(C)(C)C(C)(C)O3)C=CC=C2N=1

Additional information on 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole

Introduction to 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole (CAS No. 2137501-50-7) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole, identified by the CAS number 2137501-50-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework integrating a benzodiazole core with a tetramethyl-substituted boronic ester moiety, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug discovery. The benzodiazole moiety, renowned for its role in central nervous system modulation, combined with the boronic ester functionality, enhances its utility in cross-coupling reactions and bioconjugation strategies.

In recent years, the development of boronic acid derivatives has been instrumental in enabling efficient Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex organic molecules. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound not only improves stability but also facilitates selective transformations under mild conditions. This attribute makes it an attractive candidate for medicinal chemists aiming to develop novel benzodiazole-based therapeutics with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is its potential application in the synthesis of bioactive molecules. The benzodiazole scaffold is a well-established pharmacophore in the treatment of anxiety disorders and seizure conditions, while the boronic ester functionality allows for facile introduction of diverse substituents through palladium-catalyzed reactions. This flexibility has been exploited in recent studies to generate libraries of benzodiazole derivatives with tailored biological activities.

Recent research highlights have demonstrated the utility of this compound in the development of targeted therapeutics. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on specific enzymes implicated in neurodegenerative diseases. The ability to modify the benzodiazole core while retaining the boronic ester handle provides a powerful platform for structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing drug candidates and improving their efficacy and safety.

The synthetic accessibility of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole further underscores its significance. The compound can be readily synthesized through well-established protocols involving the reaction of appropriately substituted benzodiazoles with tetramethylboronic acid derivatives. This ease of preparation allows researchers to focus on downstream applications rather than on labor-intensive synthetic routes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The boronic ester group enables covalent attachment to surfaces or polymers through click chemistry approaches, making it valuable for developing functional materials with specialized properties. Such materials could find applications in biotechnology, sensors, and advanced drug delivery systems.

The integration of computational methods with experimental chemistry has further enhanced the understanding and application of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches are increasingly complementing traditional high-throughput screening methods as tools for drug discovery.

Looking ahead, the future prospects for this compound are exciting. Ongoing research aims to expand its utility into new therapeutic areas by exploring novel synthetic strategies and biological assays. The combination of its well-characterized pharmacological properties and synthetic versatility positions 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole as a cornerstone molecule in modern chemical biology and pharmaceutical innovation.